1-[4-[(1-Ethenylpyrazol-4-yl)methyl]piperazin-1-yl]-2-(2-methylphenoxy)ethanone

• IUPAC Name: 1-[4-[(1-ethenylpyrazol-4-yl)methyl]piperazin-1-yl]-2-(2-methylphenoxy)ethanone
• InChI: InChI=1S/C19H24N4O2/c1-3-23-14-17(12-20-23)13-21-8-10-22(11-9-21)19(24)15-25-18-7-5-4-6-16(18)2/h3-7,12,14H,1,8-11,13,15H2,2H3
• InChI Key: AWVYOWGDFKLMRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)N2CCN(CC2)CC3=CN(N=C3)C=C
• Molecular Formula: C19H24N4O2
• Molecular Weight: 340.4 g/mol

Description

1-[4-[(1-Ethenylpyrazol-4-yl)methyl]piperazin-1-yl]-2-(2-methylphenoxy)ethanone, also known as EPPME, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This molecule has been shown to exhibit a wide range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Mechanism of Action

The mechanism of action of 1-[4-[(1-Ethenylpyrazol-4-yl)methyl]piperazin-1-yl]-2-(2-methylphenoxy)ethanone is not fully understood, but it is believed to involve the binding of the molecule to specific target molecules in cells or tissues. This binding can lead to changes in the fluorescence properties of the molecule, allowing it to be used as a probe for detecting and imaging various biological processes.
Biochemical and physiological effects:
1-[4-[(1-Ethenylpyrazol-4-yl)methyl]piperazin-1-yl]-2-(2-methylphenoxy)ethanone has been shown to exhibit a wide range of biochemical and physiological effects. For example, it has been shown to inhibit the activity of acetylcholinesterase, an enzyme that plays a key role in the neurotransmitter system. It has also been shown to affect the activity of calcium ions in cells, which can have a wide range of physiological effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[4-[(1-Ethenylpyrazol-4-yl)methyl]piperazin-1-yl]-2-(2-methylphenoxy)ethanone in lab experiments is its high sensitivity and selectivity for specific target molecules. This makes it a valuable tool for investigating various biological processes. However, one limitation is that it can be difficult to synthesize and purify, which can limit its availability for research purposes.

Future Directions

There are many potential future directions for research involving 1-[4-[(1-Ethenylpyrazol-4-yl)methyl]piperazin-1-yl]-2-(2-methylphenoxy)ethanone. One area of focus could be the development of new synthetic methods for producing the molecule more efficiently and at a lower cost. Another area of focus could be the development of new applications for 1-[4-[(1-Ethenylpyrazol-4-yl)methyl]piperazin-1-yl]-2-(2-methylphenoxy)ethanone in biological imaging and detection. Overall, 1-[4-[(1-Ethenylpyrazol-4-yl)methyl]piperazin-1-yl]-2-(2-methylphenoxy)ethanone is a valuable tool for investigating various biological processes and has the potential to contribute to many new discoveries in the field of scientific research.

Synthesis Methods

The synthesis of 1-[4-[(1-Ethenylpyrazol-4-yl)methyl]piperazin-1-yl]-2-(2-methylphenoxy)ethanone can be achieved through a multistep process that involves the reaction of several different chemical compounds. One common method involves the reaction of 1-ethyl-4-(4-formylphenyl)-1H-pyrazole with piperazine in the presence of a reducing agent such as sodium borohydride. The resulting intermediate is then reacted with 2-methylphenol and acetic anhydride to yield the final product, 1-[4-[(1-Ethenylpyrazol-4-yl)methyl]piperazin-1-yl]-2-(2-methylphenoxy)ethanone.

Scientific Research Applications

1-[4-[(1-Ethenylpyrazol-4-yl)methyl]piperazin-1-yl]-2-(2-methylphenoxy)ethanone has been extensively studied for its potential applications in scientific research. One area of focus has been its use as a fluorescent probe for detecting and imaging various biological molecules and processes. For example, 1-[4-[(1-Ethenylpyrazol-4-yl)methyl]piperazin-1-yl]-2-(2-methylphenoxy)ethanone has been used to monitor the activity of enzymes such as acetylcholinesterase and to investigate the role of calcium ions in cellular signaling pathways.